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Compound of Interest

Compound Name: Ro 25-6981 hydrochloride

Cat. No.: B1680675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation of stock solutions

of Ro 25-6981 hydrochloride, a potent and selective antagonist for NMDA receptors

containing the GluN2B subunit. Accurate preparation of stock solutions is critical for ensuring

the reliability and reproducibility of experimental results.

Chemical and Physical Properties
Ro 25-6981 hydrochloride is a white powder. Key properties are summarized in the table

below for easy reference.
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Property Data Reference

Molecular Formula C₂₂H₂₉NO₂ · HCl

Molecular Weight
375.93 g/mol (anhydrous

basis)

CAS Number 919289-58-0 [1]

Solubility in DMSO >20 mg/mL

Solubility in Water

≥5 mg/mL; may require gentle

warming to achieve a clear

solution.

Storage (Solid)
Store at room temperature in a

desiccated environment.

Storage (Solutions)

Store at -20°C for up to 1

month or -80°C for up to 6

months.

[2][3]

Experimental Protocols
Materials and Equipment

Ro 25-6981 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile deionized or Milli-Q water

Analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Sterile microcentrifuge tubes or vials for aliquoting

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Safety Precautions
Ro 25-6981 hydrochloride may cause skin and serious eye irritation, as well as respiratory

irritation.[1]

Always handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, during handling and

preparation.

Stock Solution Preparation
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol ) /

1000

Calculate the required mass:

For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM × 1 mL × 375.93 g/mol / 1000 = 3.76 mg

Weigh the compound:

Carefully weigh out 3.76 mg of Ro 25-6981 hydrochloride powder using an analytical

balance.

Dissolve the compound:

Add the weighed powder to a sterile vial.

Add 1 mL of anhydrous DMSO to the vial.

Ensure complete dissolution:

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear.
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Storage:

For immediate use, the solution can be kept at room temperature.

For long-term storage, it is recommended to create single-use aliquots to avoid repeated

freeze-thaw cycles.[2][3] Store the aliquots at -20°C for up to one month or at -80°C for up

to six months.[2][3]

Note: Solubility in aqueous solutions is lower than in DMSO. Gentle warming may be required.

[4]

Calculate the required mass:

For 1 mL of a 1 mM stock solution:

Mass (mg) = 1 mM × 1 mL × 375.93 g/mol / 1000 = 0.376 mg

Weigh the compound:

Accurately weigh 0.376 mg of Ro 25-6981 hydrochloride powder.

Dissolve the compound:

Add the powder to a sterile vial.

Add 1 mL of sterile deionized water.

Ensure complete dissolution:

Vortex the solution. If the compound does not fully dissolve, warm the solution gently (e.g.,

in a 37°C water bath) until it becomes clear.

Storage:

It is highly recommended to prepare aqueous solutions fresh on the day of use.[4]

If storage is necessary, aliquot the solution and store at -20°C for short-term use, though

stability may be reduced compared to DMSO stocks.
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Visualizations
The following diagrams illustrate the logical workflow for preparing stock solutions and the

signaling pathway context of Ro 25-6981.
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Preparation

Storage

Start: Obtain Ro 25-6981 HCl Powder

1. Weigh Compound

2. Add Solvent (DMSO or Water)

3. Vortex to Dissolve

4. Check for Complete Dissolution

Gentle Warming (if needed for aqueous solution)

No

5. Aliquot Solution

Yes

6. Store at -20°C or -80°C

Ready for Experimental Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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